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Compound of Interest

Compound Name: schisandrin C

Cat. No.: B8019576 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of schisandrin C, a dibenzocyclooctadiene

lignan isolated from the fruits of Schisandra chinensis. While some sources may classify it as

non-hazardous, other data indicates potential risks, necessitating careful handling and

adherence to safety protocols.[1][2]

Hazard Identification and Personal Protective
Equipment
Schisandrin C is listed as an irritant and is considered harmful if swallowed.[2] It is also

classified as very toxic to aquatic life with long-lasting effects.[2] Due to the potential for

irritation and toxicity, appropriate personal protective equipment (PPE) should be worn at all

times when handling this compound.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn when there is a

potential for splash from

hazardous materials.[3]

Hand Protection Protective gloves

Disposable nitrile, vinyl, or

latex gloves are generally

suitable for incidental contact.

[3] For extended handling or

immersion, gloves with higher

chemical resistance should be

selected.

Body Protection
Laboratory coat or impervious

clothing

To protect skin from potential

splashes.

Respiratory Protection Suitable respirator

Recommended when handling

the powder to avoid inhalation

of dust particles.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling schisandrin C in a laboratory setting is crucial to minimize

exposure and prevent contamination.

Preparation:

Ensure a designated handling area, such as a chemical fume hood, is clean and

uncluttered.

Verify that an accessible safety shower and eye wash station are available.[4]

Assemble all necessary equipment and reagents before handling the compound.

Handling:

Wear the appropriate PPE as outlined in the table above.
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

When weighing the solid compound, do so in a well-ventilated area or a fume hood to

prevent inhalation of airborne particles.

For preparing solutions, add the solid to the solvent slowly to avoid splashing.

Schisandrin C is soluble in DMSO.[5]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory area where schisandrin C is handled.[4]

Storage:

Store schisandrin C in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from strong acids/alkalis and strong oxidizing/reducing agents.[4]

Disposal Plan: Waste Management Protocol
Proper disposal of schisandrin C and any contaminated materials is critical to prevent

environmental harm and ensure laboratory safety. The overriding principle is that no activity

should begin unless a plan for the disposal of all waste has been formulated.[6]

Waste Segregation:

All solid waste contaminated with schisandrin C (e.g., weighing paper, pipette tips,

gloves) should be placed in a dedicated, clearly labeled hazardous waste container.

Liquid waste containing schisandrin C should be collected in a separate, sealed, and

properly labeled waste container. Do not pour down the drain.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical

name "Schisandrin C".

Disposal Procedure:
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Follow your institution's specific guidelines for the disposal of chemical waste.

Dispose of the contents and container in accordance with local, state, and federal

regulations.[4]

Experimental Protocols: First Aid Measures
In the event of accidental exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Inhalation

Immediately move the individual to fresh air. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR). Seek immediate medical

attention.[1]

Skin Contact

Rinse the affected skin thoroughly with large

amounts of water. Remove contaminated

clothing and shoes. Call a physician.[1]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

with fingers to ensure adequate flushing.

Remove contact lenses if present and easy to

do. Promptly call a physician.[1][4]

Ingestion

Wash out the mouth with water if the person is

conscious. Do NOT induce vomiting unless

directed by medical personnel. Get medical

attention.[1]

Diagram of Safe Handling and Disposal Workflow for Schisandrin C
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Caption: Workflow for safe handling and disposal of schisandrin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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